Cas no 871320-61-5 (PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1))

• Product Name: PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1)
• CAS No: 871320-61-5
• MF: C₂₁H₁₈Br₃O₄P
• MW: 605.050984859467
• CID: 3483543
• PubChem ID: 23106284
• Update Time: 2025-10-20

PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1) Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1)
• Phenol, 2-bromo-4-methyl-, 1,1',1''-phosphate
• 35656-01-0
• SCHEMBL1661140
• XVHSMXGREZXJKN-UHFFFAOYSA-N
• DTXSID00957040
• tris(2-bromo-4-methylphenyl) phosphate
• 871320-61-5
• G80035

• Inchi： 1S/C21H18Br3O4P/c1-13-4-7-19(16(22)10-13)26-29(25,27-20-8-5-14(2)11-17(20)23)28-21-9-6-15(3)12-18(21)24/h4-12H,1-3H3
• InChI Key： XVHSMXGREZXJKN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OP(=O)(OC1C=CC(C)=CC=1Br)OC1C=CC(C)=CC=1Br

Computed Properties

• Exact Mass: 603.84723Da
• Monoisotopic Mass: 601.84928Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 44.8Ų

Additional information on PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1)

PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1): A Comprehensive Overview

The compound with CAS No. 871320-61-5, commonly referred to as PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1), is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is a derivative of phenol, a fundamental aromatic compound, with specific functional groups that confer unique properties. The 2-bromo and 4-methyl substituents on the phenol ring, along with the phosphate group in a 3:1 ratio, make this compound distinct and valuable for its versatile reactivity and stability.

Recent advancements in chemical synthesis have enabled the precise control of such complex molecules, allowing researchers to exploit their potential in diverse fields. For instance, PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1) has shown promise in materials science as a precursor for advanced polymers and composites. Its ability to form stable covalent bonds under controlled conditions makes it an ideal candidate for developing high-performance materials with tailored mechanical and thermal properties.

In the pharmaceutical industry, this compound has garnered attention due to its potential as an intermediate in drug synthesis. The bromine substituent enhances its reactivity in nucleophilic aromatic substitution reactions, while the phosphate group provides a platform for further functionalization. Recent studies have explored its role in the development of anti-inflammatory agents and anticancer drugs, where its unique structure allows for selective targeting of specific biological pathways.

Environmental applications of PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1) are also being investigated. Its ability to act as a catalyst in certain organic reactions has led to its use in green chemistry processes. Researchers have demonstrated its effectiveness in facilitating the breakdown of persistent organic pollutants (POPs) under mild conditions, offering a sustainable solution to environmental contamination.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. The initial formation of the phenol derivative is followed by bromination at the ortho position and methylation at the para position. The final step involves phosphorylation to achieve the desired stoichiometry. Recent innovations in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications.

From a structural perspective, PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1) exhibits a fascinating interplay between aromaticity and functional group reactivity. The phenol ring provides aromatic stability, while the bromine and methyl groups introduce electronic effects that influence its chemical behavior. The phosphate group further enhances its versatility by enabling interactions with biological systems and other chemical entities.

Looking ahead, the continued exploration of PHENOL, 2-BROMO-4-METHYL-, PHOSPHATE (3:1) is expected to unlock new opportunities across multiple disciplines. Its role as a building block for advanced materials, pharmaceuticals, and environmental solutions underscores its importance in modern chemistry. As research progresses, this compound will undoubtedly contribute to groundbreaking innovations that address some of the most pressing challenges in science and technology.